3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide

• Molecular Formula: C17H16Cl2N2O3
• Molecular Weight: 367.2 g/mol
• IUPAC Name: 3,5-dichloro-N-[4-(2-methoxyethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C17H16Cl2N2O3/c1-24-7-6-20-16(22)11-2-4-15(5-3-11)21-17(23)12-8-13(18)10-14(19)9-12/h2-5,8-10H,6-7H2,1H3,(H,20,22)(H,21,23)
• InChI Key: OHNRXKCQKUDAAV-UHFFFAOYSA-N
• SMILES: COCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)Cl)Cl

Description

3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide, also known as DCFB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide exerts its effects by inhibiting the activity of enzymes involved in various cellular processes, such as DNA replication and protein synthesis. Specifically, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide inhibits the activity of topoisomerase II, an enzyme involved in DNA replication, and ribonucleotide reductase, an enzyme involved in nucleotide biosynthesis. By inhibiting these enzymes, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide disrupts the normal cellular processes and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to have various biochemical and physiological effects, depending on the cell type and concentration used. In cancer cells, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide induces apoptosis by causing DNA damage and inhibiting DNA repair mechanisms. In cardiovascular cells, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been found to have anti-inflammatory and anti-oxidant effects, which may help prevent the development of atherosclerosis. In neuronal cells, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to protect against oxidative stress and reduce inflammation, which may help prevent the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments, including its ability to induce apoptosis in cancer cells and its anti-inflammatory and anti-oxidant effects in cardiovascular and neuronal cells. However, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide also has limitations, including its toxicity at high concentrations and its potential to cause DNA damage in non-cancer cells.

Future Directions

Future research on 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide could focus on several areas, including:
1. Developing more efficient synthesis methods for 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide to improve its availability for research.
2. Investigating the potential of 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide as a treatment for various types of cancer, including those that are resistant to conventional chemotherapy.
3. Exploring the potential of 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's.
4. Studying the mechanisms of action of 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide in various cellular processes to better understand its effects on cancer, cardiovascular, and neuronal cells.
5. Investigating the potential of 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide to enhance the efficacy of existing cancer treatments, such as radiation therapy and chemotherapy.
In conclusion, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including cancer research, cardiovascular disease, and neuroscience. While 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has several advantages for lab experiments, it also has limitations, including its toxicity at high concentrations and its potential to cause DNA damage in non-cancer cells. Future research on 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide could focus on developing more efficient synthesis methods, investigating its potential as a treatment for various diseases, and studying its mechanisms of action in various cellular processes.

Synthesis Methods

DCF is synthesized through a multi-step process involving the reaction of 3,5-dichlorobenzoic acid with 2-methoxyethylamine, followed by the addition of isobutyl chloroformate and N,N-dimethylformamide. The resulting compound is then treated with 4-aminophenylacetic acid and trifluoroacetic acid to yield 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide.

Scientific Research Applications

DCF has been studied for its potential applications in various fields, including cancer research, cardiovascular disease, and neuroscience. In cancer research, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. In cardiovascular disease, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been found to have anti-inflammatory and anti-oxidant effects, which may help prevent the development of atherosclerosis. In neuroscience, 3,5-dichloro-N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)benzamide has been investigated for its potential as a treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's.